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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 25 (C.I. 11227) is a monoazo disperse dye characterized by its bright

reddish-orange hue and its primary application in the dyeing of hydrophobic synthetic fibers,

most notably polyester. Its development is intrinsically linked to the rise of synthetic textiles in

the 20th century, which necessitated the innovation of new classes of dyes capable of

effectively coloring these materials. This technical guide provides an in-depth exploration of the

historical development, synthesis, and diverse applications of Disperse Orange 25, tailored for

a scientific audience.

Historical Development
The advent of Disperse Orange 25 is a part of the broader history of disperse dyes, which

emerged in the 1920s to address the challenge of dyeing newly developed hydrophobic fibers

like cellulose acetate.[1][2] Traditional water-soluble dyes were ineffective on these materials.

The breakthrough came with the development of non-ionic dyes with very low water solubility

that could be applied as a fine aqueous dispersion, penetrating the fiber structure at elevated

temperatures.[2]

While a precise timeline for the initial synthesis of Disperse Orange 25 is not readily available

in public records, its development falls within the mid-20th century, a period of significant
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expansion in the production of polyester fibers.[3] The Colour Index designation "C.I. 11227"

categorizes it within the azo dye class, a dominant group among disperse dyes.[4]

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Orange 25 is presented in the

table below, providing essential data for researchers and chemists working with this compound.

Property Value Reference

CI Name Disperse Orange 25 [4]

CI Number 11227 [4]

CAS Number 31482-56-1 [4]

Molecular Formula C₁₇H₁₇N₅O₂ [4]

Molecular Weight 323.35 g/mol [4]

Appearance Orange uniform powder [4]

λmax 480 nm

Melting Point 155-160 °C (subl.) [5]

Synthesis of Disperse Orange 25
The synthesis of Disperse Orange 25 is a classic example of azo coupling, a fundamental

reaction in dye chemistry. The process involves two primary stages: the diazotization of a

primary aromatic amine and the subsequent coupling of the resulting diazonium salt with a

suitable coupling component.

Experimental Protocol: Synthesis of Disperse Orange 25
Materials:

4-Nitroaniline

Sodium nitrite (NaNO₂)
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Hydrochloric acid (HCl)

N-ethyl-N-cyanoethylaniline

Ice

Water

Filtration apparatus

Stirring equipment

Procedure:

Diazotization of 4-Nitroaniline:

In a beaker, dissolve a specific molar equivalent of 4-nitroaniline in a solution of

hydrochloric acid and water.

Cool the mixture to 0-5°C in an ice bath with continuous stirring.

Slowly add a concentrated aqueous solution of sodium nitrite (a slight molar excess) to the

cooled 4-nitroaniline solution. Maintain the temperature below 5°C throughout the addition.

Continue stirring for approximately 30 minutes after the addition is complete to ensure the

complete formation of the 4-nitrobenzenediazonium chloride solution.

Coupling Reaction:

In a separate beaker, dissolve an equimolar amount of N-ethyl-N-cyanoethylaniline in a

suitable solvent.

Cool this solution to 0-5°C in an ice bath.

Slowly add the previously prepared cold 4-nitrobenzenediazonium chloride solution to the

N-ethyl-N-cyanoethylaniline solution with vigorous stirring.

A colored precipitate of Disperse Orange 25 will form.
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Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure the completion

of the coupling reaction.

Isolation and Purification:

Filter the precipitated Disperse Orange 25 using a Buchner funnel.

Wash the filter cake with cold water to remove any unreacted starting materials and

inorganic salts.

Dry the product in an oven at a suitable temperature.

The crude dye can be further purified by recrystallization from an appropriate solvent if

necessary.
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Caption: Synthesis pathway of Disperse Orange 25.

Applications of Disperse Orange 25
The primary and most widespread application of Disperse Orange 25 is in the textile industry

for the dyeing of polyester fibers and their blends.[4] Its non-ionic nature and low water
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solubility make it ideal for the high-temperature dyeing processes required for these synthetic

materials.

Textile Dyeing
Disperse Orange 25 is applied to polyester fabrics using several methods, including exhaust

dyeing (high-temperature, high-pressure, and carrier dyeing) and continuous dyeing

(Thermosol process).

Experimental Protocol: Exhaust Dyeing of Polyester with Disperse Orange 25 (High-

Temperature, High-Pressure Method)

Materials:

Polyester fabric

Disperse Orange 25

Dispersing agent

Levelling agent

Acetic acid (to adjust pH)

High-temperature, high-pressure dyeing machine

Procedure:

Dye Bath Preparation:

Prepare a dye bath with a specific liquor-to-goods ratio (e.g., 10:1).

Add a dispersing agent and a levelling agent to the water.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Prepare a dispersion of Disperse Orange 25 (e.g., 1% on weight of fabric) by pasting it

with a small amount of dispersing agent and then adding it to the dye bath.
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Dyeing Cycle:

Introduce the polyester fabric into the dye bath at room temperature.

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

Cool the dye bath down to 70-80°C.

After-treatment (Reduction Clearing):

Drain the dye bath.

Treat the dyed fabric with a solution of sodium hydrosulfite and sodium hydroxide at 70-

80°C for 15-20 minutes to remove any unfixed dye from the fiber surface.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid.

Dry the dyed fabric.
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Caption: Experimental workflow for exhaust dyeing of polyester.
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Other Applications
Beyond textiles, Disperse Orange 25 has found applications in other specialized fields due to

its optical properties. It is utilized in the formulation of inks and for the coloring of plastics.[6]

Furthermore, research has explored its use in the field of photonics, where it can be

incorporated into materials for applications such as optical switches and modulators.[7]

Fastness Properties of Disperse Orange 25
The performance of a dye is critically evaluated by its fastness properties, which indicate its

resistance to various external factors. The following table summarizes the typical fastness

ratings for Disperse Orange 25 on polyester.

Fastness Property Rating (ISO Standards)

Light Fastness 5-6

Washing Fastness (Staining) 4-5

Washing Fastness (Change in Shade) 4-5

Sublimation Fastness 4-5

Perspiration Fastness (Acidic) 4-5

Perspiration Fastness (Alkaline) 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4

Note: Fastness is typically rated on a scale of 1 to 5, with 5 being the highest fastness.

Lightfastness is rated on a scale of 1 to 8.

Logical Relationship of Dyeing Methods
The choice of dyeing method for polyester with Disperse Orange 25 depends on factors such

as the type of fabric, available machinery, and desired production scale. The following diagram

illustrates the logical relationship between the common dyeing methods.
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Caption: Logical relationship of polyester dyeing methods.

Conclusion
Disperse Orange 25 remains a significant and widely used dye in the coloration of polyester

and its blends. Its historical development is a testament to the innovations in dye chemistry

driven by the needs of the modern textile industry. A thorough understanding of its synthesis,

application protocols, and performance properties is essential for researchers and

professionals in the fields of materials science, chemistry, and textile engineering. Further

research into its non-textile applications, particularly in photonics, may unveil new and

advanced uses for this versatile azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disperse dye - Wikipedia [en.wikipedia.org]

2. History Of Disperse Dye - News - Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]

3. The Development History Of Disperse Dyes - News - Hangzhou Fucai Chem Co., Ltd
[colorfuldyes.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b078578?utm_src=pdf-body-img
https://www.benchchem.com/product/b078578?utm_src=pdf-body
https://www.benchchem.com/product/b078578?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Disperse_dye
http://www.dyechemical.com/news/history-of-disperse-dye-1588805.html
https://www.colorfuldyes.com/news/the-development-history-of-disperse-dyes-51397860.html
https://www.colorfuldyes.com/news/the-development-history-of-disperse-dyes-51397860.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. worlddyevariety.com [worlddyevariety.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. Page loading... [wap.guidechem.com]

7. Disperse Orange 25 | 31482-56-1 [chemicalbook.com]

To cite this document: BenchChem. [Disperse Orange 25: A Technical Guide to its History,
Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078578#disperse-orange-25-historical-development-
and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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